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Compound Name: PSB-0788

Cat. No.: B15571659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-0788 is a potent and selective antagonist of the adenosine A2B receptor (A2BAR), with

an IC50 of 3.64 nM for human A2B receptors. Its high selectivity makes it a valuable tool for

investigating the physiological and pathophysiological roles of the A2BAR. In preclinical

research, PSB-0788 has been investigated for its potential therapeutic effects in conditions

involving inflammation and tissue injury. For instance, studies have shown that PSB-0788 can

ameliorate maternal inflammation-induced periventricular leukomalacia-like injury by promoting

the normal development of oligodendrocyte precursor cells and improving remyelination, as

evidenced by increased levels of myelin basic protein (MBP).[1]

These application notes provide a detailed protocol for the immunohistochemical (IHC) analysis

of paraffin-embedded tissues treated with PSB-0788. The protocol is designed to allow for the

visualization and quantification of changes in protein expression, such as MBP, to assess the

biological effects of PSB-0788 treatment.

Data Presentation
Table 1: Hypothetical Quantitative Analysis of MBP
Staining Intensity
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Treatment
Group

Dose N

Average
Staining
Intensity Score
(± SEM)

Percent
Positively
Stained Area
(± SEM)

Vehicle Control - 5 1.2 ± 0.3 15.2% ± 3.1%

PSB-0788 1 mg/kg 5 2.8 ± 0.4 35.7% ± 4.5%

PSB-0788 5 mg/kg 5 3.5 ± 0.5 52.1% ± 5.2%

PSB-0788 10 mg/kg 5 3.8 ± 0.4 65.4% ± 4.8%

*Staining intensity was scored on a scale of 0 (no staining) to 4 (very strong staining).

Significance is denoted as p < 0.05 and p < 0.01 compared to the vehicle control group.

Signaling Pathway
PSB-0788 acts as a competitive antagonist at the adenosine A2B receptor. Under pathological

conditions where adenosine levels are elevated, A2BAR activation can trigger downstream

signaling cascades, often linked to inflammation and cellular stress. By blocking this interaction,

PSB-0788 can modulate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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